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Compound of Interest

Compound Name: (Cyclobutylmethyl)hydrazine

CAS No.: 894101-37-2

Cat. No.: B1357724

Get Quote

Introduction: Unveiling a Versatile Building Block
(Cyclobutylmethyl)hydrazine is a substituted hydrazine derivative that holds significant

potential as a versatile building block in synthetic and medicinal chemistry. Its unique structural

motif, combining a strained cyclobutyl ring with the reactive hydrazine functionality, offers a

compelling scaffold for the development of novel chemical entities. Hydrazine and its

derivatives are recognized for their diverse pharmacological activities, including roles as

antiviral, antimicrobial, and anticancer agents.[1] The incorporation of the cyclobutylmethyl

group can impart favorable physicochemical properties, such as lipophilicity and metabolic

stability, making this compound a valuable intermediate for drug discovery and agrochemical

research. This guide provides an in-depth exploration of the chemical properties, synthesis,

reactivity, and potential applications of (cyclobutylmethyl)hydrazine, tailored for researchers

and professionals in the chemical and pharmaceutical sciences.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of (cyclobutylmethyl)hydrazine is paramount for

its effective utilization in research and development.
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Core Chemical Identifiers
Chemical Formula: C₅H₁₂N₂

Molecular Weight: 100.16 g/mol

CAS Number: 742673-64-9

Predicted Physicochemical Properties
While extensive experimental data for (cyclobutylmethyl)hydrazine is not readily available in

the public domain, computational predictions provide valuable insights into its physical

characteristics.

Property Predicted Value Source

Boiling Point 168.4 ± 7.0 °C ChemBK

Density 0.98 ± 0.1 g/cm³ ChemBK

pKa 8.08 ± 0.20 ChemBK

Table 1: Predicted Physicochemical Properties of (Cyclobutylmethyl)hydrazine.

Spectroscopic Characterization: A Predictive Overview
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

(cyclobutylmethyl)hydrazine. While specific experimental spectra are not widely published, a

predictive analysis based on established principles of NMR and mass spectrometry can guide

researchers in its identification.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to exhibit characteristic

signals corresponding to the cyclobutylmethyl and hydrazine protons. The methylene protons

adjacent to the hydrazine nitrogen would likely appear as a doublet, shifted downfield due to

the electron-withdrawing effect of the nitrogen atoms. The protons of the cyclobutyl ring

would present as a complex multiplet. The N-H protons of the hydrazine group would appear

as broad singlets, and their chemical shift could be concentration and solvent-dependent.
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¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for the

methylene carbon attached to the hydrazine group and the carbons of the cyclobutyl ring.

Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) would likely show a

molecular ion peak (M⁺) at m/z 100. Fragmentation patterns would be expected to involve

the loss of the cyclobutylmethyl radical or cleavage of the N-N bond. For enhanced

sensitivity and chromatographic performance, derivatization is often employed for the

analysis of alkylhydrazines by LC-MS/MS.[2]

Synthesis and Manufacturing: A Strategic Approach
The synthesis of (cyclobutylmethyl)hydrazine can be approached through established

methodologies for the preparation of alkylhydrazines. A plausible and efficient route involves

the conversion of a primary amine to the corresponding hydrazine.

Proposed Synthetic Pathway
A robust method for the synthesis of alkylhydrazines involves the electrophilic amination of a

primary amine.[3] This can be adapted for the preparation of (cyclobutylmethyl)hydrazine
from cyclobutylmethylamine. A particularly effective approach utilizes an N-Boc protected

hydroxylamine derivative, followed by deprotection.

Step 1: N-Boc Protected Hydrazine Formation

Step 2: Deprotection

Cyclobutylmethylamine

N-Boc-(Cyclobutylmethyl)hydrazine
Base (e.g., N-methylmorpholine)

Organic Solvent
0-20 °C

N-Boc-O-sulfonyl azanol

(Cyclobutylmethyl)hydrazine

Acidic Conditions
(e.g., HCl in aqueous solution)

Click to download full resolution via product page

Figure 1: Proposed two-step synthesis of (Cyclobutylmethyl)hydrazine.
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Detailed Experimental Protocol (Hypothetical)
The following protocol is a generalized procedure based on analogous syntheses of substituted

hydrazines and should be optimized for specific laboratory conditions.

Step 1: Synthesis of N-Boc-(Cyclobutylmethyl)hydrazine

To a stirred solution of cyclobutylmethylamine (1.0 eq) and N-methylmorpholine (1.1 eq) in a

suitable organic solvent (e.g., dichloromethane or acetonitrile) at 0 °C, add a solution of N-

Boc-O-p-toluenesulfonyl azanol (1.05 eq) in the same solvent dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring

the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Upon completion, quench the reaction with water and extract the product with an organic

solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford N-Boc-

(cyclobutylmethyl)hydrazine.

Step 2: Deprotection to (Cyclobutylmethyl)hydrazine

Dissolve the N-Boc-(cyclobutylmethyl)hydrazine from Step 1 in a suitable solvent (e.g.,

methanol or dioxane).

Add an excess of a strong acid, such as hydrochloric acid (as a solution in water or an

organic solvent), to the solution.

Stir the mixture at room temperature for 2-4 hours, or until deprotection is complete as

indicated by TLC or LC-MS.

Neutralize the reaction mixture with a base (e.g., sodium hydroxide solution) and extract the

product with an appropriate organic solvent.
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Dry the organic extract, concentrate under reduced pressure, and purify by distillation or

crystallization to yield (cyclobutylmethyl)hydrazine.

Causality Behind Experimental Choices: The use of a Boc protecting group is a strategic choice

to control the reactivity of the hydrazine moiety and prevent side reactions. The subsequent

deprotection under acidic conditions is a standard and efficient method for removing the Boc

group.

Chemical Reactivity and Synthetic Utility
The chemical behavior of (cyclobutylmethyl)hydrazine is primarily dictated by the

nucleophilic nature of the hydrazine functional group.

Hydrazone Formation: A Gateway to Heterocycles
A cornerstone reaction of hydrazines is their condensation with aldehydes and ketones to form

hydrazones.[4] This reaction is fundamental to the construction of various heterocyclic systems,

which are prevalent in pharmaceuticals and agrochemicals.

(Cyclobutylmethyl)hydrazine

(Cyclobutylmethyl)hydrazone

Condensation
(-H₂O)

Aldehyde or Ketone
(R1-CO-R2)

Click to download full resolution via product page

Figure 2: General scheme for hydrazone formation.

This reaction typically proceeds under mild acidic or basic conditions and is often a high-

yielding transformation. The resulting hydrazones are stable intermediates that can undergo

further cyclization reactions to generate pyrazoles, indazoles, and other important heterocyclic

scaffolds.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.tsijournals.com/articles/a-review-of-synthetic-approaches-and-biological-activity-of-substitutedhydrazones.pdf
https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body-img#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://patents.google.com/patent/CN105503647A/en
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra06845d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reducing Agent Properties
Hydrazine and its derivatives are well-known reducing agents.[7]

(Cyclobutylmethyl)hydrazine can be expected to participate in reactions such as the Wolff-

Kishner reduction of carbonyl compounds to their corresponding alkanes, although milder and

more selective reagents are often preferred in modern synthesis.[8]

Potential Applications in Drug Discovery and
Materials Science
The structural features of (cyclobutylmethyl)hydrazine make it an attractive candidate for

various applications.

Pharmaceuticals: The hydrazide-hydrazone moiety is a recognized pharmacophore with a

broad spectrum of biological activities.[9] The incorporation of the cyclobutylmethyl group

can enhance drug-like properties. This scaffold could be explored for the development of

novel therapeutics targeting cancer, infectious diseases, and inflammatory conditions.[1]

Agrochemicals: Many successful pesticides and herbicides contain hydrazine or heterocyclic

moieties derived from hydrazine.[5] (Cyclobutylmethyl)hydrazine could serve as a

precursor for the synthesis of new agrochemicals with improved efficacy and environmental

profiles.

Materials Science: Hydrazine derivatives are used in the synthesis of polymers and as

blowing agents.[5] The unique structure of (cyclobutylmethyl)hydrazine might find

applications in the development of specialty polymers with tailored properties.

Safety, Handling, and Storage
(Cyclobutylmethyl)hydrazine, like other hydrazine derivatives, should be handled with

caution due to its potential toxicity and reactivity.

Toxicity: Hydrazines are generally considered toxic and may be harmful if swallowed,

inhaled, or in contact with skin.[9] They can cause irritation to the skin, eyes, and respiratory

tract. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, should be worn at all times. All manipulations should be conducted in a well-

ventilated fume hood.
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Flammability: (Cyclobutylmethyl)hydrazine is a flammable liquid and can form explosive

mixtures with air.[6] It should be kept away from heat, sparks, and open flames.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, and

acid anhydrides, as these can lead to vigorous and potentially hazardous reactions.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Conclusion
(Cyclobutylmethyl)hydrazine is a promising chemical entity with a rich potential for

applications in various fields of chemical science. Its synthesis is achievable through

established methods, and its reactivity, centered around the versatile hydrazine group, opens

doors to a wide array of complex molecules, particularly heterocyclic compounds of medicinal

interest. As research continues to uncover the full scope of its utility,

(cyclobutylmethyl)hydrazine is poised to become a valuable tool in the arsenal of synthetic

chemists and drug discovery professionals.

References
Al-Mamary, M. A., & Moussa, Z. (2021). Antioxidant activity: The presence and impact of
hydroxyl groups in small... Comprehensive Investigation of the Potential of Hydrazine and its
Derivatives for the Synthesis of Various Molecules with Biolog.

Organic Chemistry Portal. (n.d.). Hydrazine - Common Organic Chemistry. Retrieved from

[Link]

Cranwell, P. B., Russell, A. T., & Smith, C. D. (2016). Methyl Hydrazinocarboxylate as a
Practical Alternative to Hydrazine in the Wolff-Kishner Reaction. Synlett, 27(02), 131-135.
Google Patents. (n.d.). CN105503647A - Preparation method of cyclopropylhydrazine
hydrochloride.

Wikipedia. (n.d.). Hydrazines. Retrieved from [Link]

Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective
Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099.
Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines,
and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra06845d
https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724/docs?utm_src=pdf-body#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.organic-chemistry.org/commonreagents/hydrazine.shtm
https://en.wikipedia.org/wiki/Hydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10(63), 38481-38492.

Organic Chemistry Portal. (n.d.). Hydrazine synthesis by N-N coupling. Retrieved from [Link]

MDPI. (n.d.). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives

Incorporating a Quinoline Moiety. Retrieved from [Link]

Sanins, S. M., et al. (1992). Proton NMR spectroscopic studies on the metabolism and
biochemical effects of hydrazine in vivo. Archives of Toxicology, 66(7), 489-495.
Barqi, S., et al. (2023). Comprehensive Investigation of the Potential of Hydrazine and its
Derivatives for the Synthesis of Various Molecules with Biolog. International Journal of
Chemical and Biochemical Sciences, 24(4), 369-385.
Fugger, J., Tien, J. M., & Hunsberger, I. M. (1955). The Preparation of Substituted
Hydrazines. I. Alkylhydrazines via Alkylsydnones. Journal of the American Chemical Society,
77(7), 1843–1848.
Lee, S., et al. (2021). Sensitive Ultra-High Performance Liquid Chromatography–Tandem
Mass Spectrometry Method Based on Derivatization with 1-Nitro-2-Naphthaldehyde for
Determination of Alkylhydrazines in Surface Water.
Deng, X., & Mani, N. S. (n.d.). REGIOSELECTIVE SYNTHESIS OF 1,3,5-
TRISUBSTITUTED PYRAZOLES BY THE REACTION OF N-MONOSUBSTITUTED
HYDRAZONES WITH NITROOLEFINS. Organic Syntheses, 86, 338-348.
Anusandhanvallari. (2025).

ResearchGate. (n.d.). Simultaneous quantitation of hydrazine and acetylhydrazine in human

plasma by high performance liquid chromatography-tandem mass spectrometry after

derivatization with p -tolualdehyde. Retrieved from [Link]

TSI Journals. (2021). A Review of Synthetic Approaches and Biological Activity of Substituted
Hydrazones. Trade Science Inc.
Zhou, D., et al. (2016).
Lee, S., et al. (2021). A Sensitive Ultra-High Performance Liquid Chromatography–Tandem
Mass Spectrometry Method Based on Derivatization with 1-Nitro-2-Naphthaldehyde for
Determination of Alkylhydrazines in Surface Water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.organic-chemistry.org/synthesis/N1/hydrazines.shtm
https://www.mdpi.com/1420-3049/23/10/2643
https://www.researchgate.net/publication/305380537_Simultaneous_quantitation_of_hydrazine_and_acetylhydrazine_in_human_plasma_by_high_performance_liquid_chromatography-tandem_mass_spectrometry_after_derivatization_with_p_-tolualdehyde
https://www.benchchem.com/product/b1357724?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. iscientific.org [iscientific.org]

2. academic.oup.com [academic.oup.com]

3. Hydrazine synthesis by N-N coupling [organic-chemistry.org]

4. tsijournals.com [tsijournals.com]

5. CN105503647A - Preparation method of cyclopropylhydrazine hydrochloride - Google
Patents [patents.google.com]

6. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases:
reaction monitoring using a chemometric approach - RSC Advances (RSC Publishing)
DOI:10.1039/D0RA06845D [pubs.rsc.org]

7. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

8. Methyl Hydrazinocarboxylate as a Practical Alternative to Hydrazine in the Wolff-Kishner
Reaction [organic-chemistry.org]

9. mdpi.com [mdpi.com]

To cite this document: BenchChem. [(Cyclobutylmethyl)hydrazine: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357724/docs#cyclobutylmethyl-hydrazine-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://iscientific.org/wp-content/uploads/2023/10/41-ijcbs-23-24-4-42-done.pdf
https://academic.oup.com/jaoac/article-pdf/105/1/62/42388211/qsab112.pdf
https://www.organic-chemistry.org/synthesis/N1N/hydrazines.shtm
https://www.tsijournals.com/articles/a-review-of-synthetic-approaches-and-biological-activity-of-substitutedhydrazones.pdf
https://patents.google.com/patent/CN105503647A/en
https://patents.google.com/patent/CN105503647A/en
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra06845d
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra06845d
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra06845d
https://www.organic-chemistry.org/synthesis/C1N/hydrazines.shtm
https://www.organic-chemistry.org/abstracts/lit5/254.shtm
https://www.organic-chemistry.org/abstracts/lit5/254.shtm
https://www.mdpi.com/1420-3049/21/7/916
https://www.benchchem.com/product/b1357724/docs#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724/docs#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724/docs#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724/docs#cyclobutylmethyl-hydrazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1357724?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

